Cas no 871329-84-9 ((3-carboxy-5-fluoro)benzeneboronic acid)

(3-carboxy-5-fluoro)benzeneboronic acid structure

871329-84-9 structure

Product Name:(3-carboxy-5-fluoro)benzeneboronic acid

CAS No:871329-84-9

Molecular Formula:C₇H₆BFO₄

Molecular Weight:183.929545879364

MDL:MFCD07363791

CID:719307

PubChem ID:329763725

(3-carboxy-5-fluoro)benzeneboronic acid Properties

Names and Identifiers

- 3-Borono-5-fluorobenzoic acid
- 3-Carboxy-5-fluorobenzeneboronic acid
- 3-Carboxy-5-fluorophenylboronic Acid (contains varying amounts of Anhydride)
- (3-Carboxy-5-Fluoro)Benzeneboronic Acid
- 3-borono-5-fluoro-benzoic acid
- 3-Carboxy-5-fluorophenylboronic acid
- 3-Fluoro-5-Carboxyphenylboronic acid
- Benzoic acid,3-borono-5-fluoro-
- 3-Carboxy-5-fluorobenzeneboronic Acid (contains varying amounts of Anhydride)
- 3-Borono-5-fluorobenzoic acid (ACI)
- 3-(Dihydroxyboranyl)-5-fluorobenzoic acid
- 5-Borono-3-fluorobenzoic acid
- DB-128240
- SCHEMBL1933748
- 3-(dihydroxyboranyl)-5-fluorobenzoic acid
- DTXSID90660112
- AKOS015836259
- 3-Carboxy-5-fluorobenzeneboronic acid(contains varying amounts of Anhydride)
- SY024026
- APHPXZJIUTVQNC-UHFFFAOYSA-N
- 3-Carboxy-5-fluorophenylboronic acid, >=95%
- AS-55272
- 3-Borono-5-fluorobenzoicacid
- I12387
- 871329-84-9
- AB30780
- MFCD07363791
- 3-borono-5-fluorobenzoic acid
- +Expand
- MDL： MFCD07363791
- InChIKey： APHPXZJIUTVQNC-UHFFFAOYSA-N
- Inchi： 1S/C7H6BFO4/c9-6-2-4(7(10)11)1-5(3-6)8(12)13/h1-3,12-13H,(H,10,11)
- SMILES： O=C(C1C=C(B(O)O)C=C(F)C=1)O

Computed Properties

Exact Mass: 184.03400
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 184.034
Heavy Atom Count: 13
Complexity: 199
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 77.8A^2

Experimental Properties

LogP: -0.79630
PSA: 77.76000
Refractive Index: 1.559
Boiling Point: 434°C at 760 mmHg
Melting Point: 112-116 °C
Flash Point: 216.3°C
Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr)

(3-carboxy-5-fluoro)benzeneboronic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004P9U-1g	3-Borono-5-fluorobenzoic acid	871329-84-9	98%	1g	$16.00	2024-04-21
A2B Chem LLC	AC18578-1g	3-Carboxy-5-fluorophenylboronic acid	871329-84-9	98%	1g	$15.00	2024-04-19
Aaron	AR004PI6-250mg	3-Borono-5-fluorobenzoic acid	871329-84-9	97%	250mg	$11.00
abcr	AB228846-5 g	(3-Carboxy-5-fluoro)benzeneboronic acid; 97%	871329-84-9		5g	€216.90	2023-04-27
Alichem	A019093392-25g	3-Borono-5-fluorobenzoic acid	871329-84-9	98%	25g	$998.00	2023-08-31
Ambeed	A605771-1g	3-Borono-5-fluorobenzoic acid	871329-84-9	98%	1g	$20.0
Apollo Scientific	PC1770-1g	3-Carboxy-5-fluorobenzeneboronic acid	871329-84-9	98%	1g	£50.00	2023-09-01
Chemenu	CM135774-5g	3-Borono-5-fluorobenzoic acid	871329-84-9	95%+	5g	$108	2023-01-09
Cooke Chemical	A2445512-250mg	3-Carboxy-5-fluorobenzeneboronic acid	871329-84-9	98%	250mg	RMB 79.20	2023-09-07
eNovation Chemicals LLC	D912307-5g	3-Carboxy-5-fluorophenylboronic Acid	871329-84-9	95%	5g	$155	2022-09-07

(3-carboxy-5-fluoro)benzeneboronic acid Synthesis

Synthetic Circuit 1

850593-06-5

871329-84-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Tetrabutylammonium bromide , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; cooled; 3 h, rt

Reference

Research progress on synthesis of 3-borono-5-fluorobenzoic acid

Sun, Hai-xia; et al, Guangzhou Huagong, 2015, 43(5), 80-81

Synthetic Circuit 2

202865-83-6

871329-84-9

Reaction Conditions

1.1 Reagents: Triisopropyl borate Solvents: Tetrahydrofuran ; rt → -78 °C
1.2 Reagents: Butyllithium ; -78 °C; 1.5 h, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Sodium hydroxide , Tetrabutylammonium bromide , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; cooled; 3 h, rt

Reference

Research progress on synthesis of 3-borono-5-fluorobenzoic acid

Sun, Hai-xia; et al, Guangzhou Huagong, 2015, 43(5), 80-81

(3-carboxy-5-fluoro)benzeneboronic acid Raw materials

(3-carboxy-5-fluoro)benzeneboronic acid Preparation Products

(3-carboxy-5-fluoro)benzeneboronic acid (871329-84-9)

(3-carboxy-5-fluoro)benzeneboronic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:871329-84-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:871329-84-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:871329-84-9)(3-carboxy-5-fluoro)benzeneboronic acid

Purity:99%

Quantity:25g

Price($):360.0